Cas no 1780559-04-7 (1,\u200b1-\u200bDifluoro-\u200b2,\u200b3-\u200bdihydro-\u200b1H-\u200binden-\u200b4-\u200bamine)

• Product Name: 1,\u200b1-\u200bDifluoro-\u200b2,\u200b3-\u200bdihydro-\u200b1H-\u200binden-\u200b4-\u200bamine
• CAS No: 1780559-04-7
• MF: C₉H₉F₂N
• MW: 169.171269178391
• MDL: MFCD28518785
• CID: 5061945
• Update Time: 2025-05-26

1,\u200b1-\u200bDifluoro-\u200b2,\u200b3-\u200bdihydro-\u200b1H-\u200binden-\u200b4-\u200bamine Chemical and Physical Properties

Names and Identifiers

• 1,1-Difluoro-2,3-dihydro-1H-inden-4-amine
• 4-Amino-1,1-difluoro-2,3-dihydro-1H-indene
• 1,1-difluoro-2,3-dihydroinden-4-amine
• SY246860
• 1,\u200b1-\u200bDifluoro-\u200b2,\u200b3-\u200bdihydro-\u200b1H-\u200binden-\u200b4-\u200bamine

• MDL： MFCD28518785
• Inchi： 1S/C9H9F2N/c10-9(11)5-4-6-7(9)2-1-3-8(6)12/h1-3H,4-5,12H2
• InChI Key： BIPHLIJUOJJCNN-UHFFFAOYSA-N
• SMILES： FC1(C2C=CC=C(C=2CC1)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 181
• XLogP3: 2.1
• Topological Polar Surface Area: 26

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 231.7±40.0 °C at 760 mmHg
• Flash Point: 114.0±14.4 °C
• Vapor Pressure: 0.1±0.5 mmHg at 25°C

1,\u200b1-\u200bDifluoro-\u200b2,\u200b3-\u200bdihydro-\u200b1H-\u200binden-\u200b4-\u200bamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1,\u200b1-\u200bDifluoro-\u200b2,\u200b3-\u200bdihydro-\u200b1H-\u200binden-\u200b4-\u200bamine

Comprehensive Overview of 1,1-Difluoro-2,3-dihydro-1H-inden-4-amine (CAS No. 1780559-04-7): Properties, Applications, and Innovations

The compound 1,1-Difluoro-2,3-dihydro-1H-inden-4-amine (CAS No. 1780559-04-7) is a fluorinated amine derivative with a unique structural framework, combining a dihydroindene core with two fluorine atoms at the 1-position. This molecular architecture endows it with distinct physicochemical properties, making it a subject of interest in pharmaceutical research, agrochemical development, and material science. The presence of fluorine atoms enhances its lipophilicity and metabolic stability, traits highly sought after in drug discovery. Researchers are increasingly exploring its potential as a bioisostere for traditional amine groups, particularly in the design of kinase inhibitors and GPCR-targeted therapeutics.

In recent years, the demand for fluorinated building blocks like 1,1-Difluoro-2,3-dihydro-1H-inden-4-amine has surged, driven by trends in precision medicine and sustainable chemistry. Fluorination is a key strategy to improve drug bioavailability and reduce off-target effects, aligning with the industry's shift toward patient-centric therapies. A 2023 survey by the American Chemical Society highlighted fluorinated amines as one of the top five high-impact functional groups in small-molecule drug candidates. This compound's versatility is further underscored by its role in proteolysis-targeting chimeras (PROTACs), a revolutionary approach in targeted protein degradation.

Synthetic routes to 1,1-Difluoro-2,3-dihydro-1H-inden-4-amine often involve transition-metal-catalyzed coupling or electrophilic fluorination, with recent advances focusing on flow chemistry to enhance yield and scalability. Analytical characterization typically employs LC-MS and 19F NMR spectroscopy, techniques critical for verifying purity in high-throughput screening applications. Notably, its stability under physiological pH conditions (pH 4–9) makes it suitable for oral drug formulations, a feature frequently queried in pharmacokinetic modeling forums.

Beyond pharmaceuticals, this compound has garnered attention in advanced material synthesis. Its rigid indane scaffold and fluorine atoms contribute to thermal stability in polymer matrices, addressing industrial needs for heat-resistant coatings. Patent filings from 2020–2023 reveal its incorporation into OLED emissive layers, where fluorine's electron-withdrawing properties enhance charge transport efficiency—a hot topic in flexible electronics research.

Environmental and regulatory perspectives are equally critical. While fluorinated compounds face scrutiny due to PFAS concerns, 1,1-Difluoro-2,3-dihydro-1H-inden-4-amine lacks the persistent carbon chains associated with ecological risks, as confirmed by recent OECD 117 partition coefficient studies. This distinction positions it favorably in green chemistry discussions, particularly among developers seeking REACH-compliant intermediates.

The future trajectory of this compound hinges on interdisciplinary collaboration. With AI-driven molecular design platforms now predicting fluorine's optimal placement for binding affinity, 1780559-04-7 serves as a test case for computational-aided drug discovery. Its dual utility in life sciences and materials engineering exemplifies the convergence of chemistry disciplines—a trend dominating scientific investment agendas worldwide.